2-Phenyl-2-o-tolylethanamine

• Molecular Formula: C15H17N
• Molecular Weight: 211.30 g/mol
• IUPAC Name: 2-(2-methylphenyl)-2-phenylethanamine
• InChI: InChI=1S/C15H17N/c1-12-7-5-6-10-14(12)15(11-16)13-8-3-2-4-9-13/h2-10,15H,11,16H2,1H3
• InChI Key: AIBVXIHCUSSENZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CN)C2=CC=CC=C2

Description

2-Phenyl-2-o-tolylethanamine is a substituted ethanamine derivative characterized by a primary amine group (-NH₂) on the ethane backbone, with two aromatic substituents: a phenyl group (C₆H₅) and an ortho-tolyl group (C₆H₄CH₃, methyl-substituted at the benzene ring’s ortho position).

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Features and Molecular Data

The following table summarizes the molecular characteristics of 2-Phenyl-2-o-tolylethanamine and its analogs:

Compound Name	Molecular Formula	Substituents	Functional Groups	Key Applications/Notes	References
2-Phenyl-2-o-tolylethanamine	C₁₅H₁₇N (inferred)	Phenyl, o-tolyl	Primary amine	Research interest (hypothetical)	-
(R)-2,2,2-Trifluoro-1-P-tolylethanamine	C₉H₁₀F₃N	p-Tolyl, trifluoromethyl	Chiral primary amine	Pharmaceutical intermediate
N,N-Dimethyl-2-[phenyl(m-tolyl)methoxy]ethanamine	C₁₈H₂₃NO	Phenyl, m-tolyl methoxy, N,N-dimethyl	Tertiary amine, ether	Orphenadrine-related compound
Phenyltoloxamine	C₁₇H₂₁NO	Benzylphenoxy, N,N-dimethyl	Tertiary amine, ether	Antihistamine (clinical use)
3-oxo-2-Phenylbutanamide	C₁₀H₁₁NO₂	Phenyl, ketone, amide	Amide, ketone	Amphetamine synthesis precursor
Methyl 2-phenylacetoacetate	C₁₁H₁₂O₃	Phenyl, acetyl, ester	Ester, ketone	Amphetamine synthesis intermediate

Comparative Analysis of Functional Attributes

Steric and Electronic Effects

• The electron-donating methyl group on the o-tolyl ring may enhance aromatic π-π stacking interactions.
• (R)-2,2,2-Trifluoro-1-P-tolylethanamine: The trifluoromethyl group introduces strong electron-withdrawing effects, increasing metabolic stability and altering solubility compared to non-fluorinated analogs .

Physicochemical Properties

• Lipophilicity : The o-tolyl and phenyl groups in 2-Phenyl-2-o-tolylethanamine likely increase logP (lipophilicity) compared to the more polar trifluoro analog .
• Solubility : The primary amine in 2-Phenyl-2-o-tolylethanamine may improve aqueous solubility relative to N,N-dimethylated analogs like Phenyltoloxamine .

Research Implications and Gaps

• Drug Discovery : The compound’s steric profile could be leveraged in designing selective enzyme inhibitors or receptor modulators.
• Forensic Chemistry : Similar to compounds in and , it may serve as a synthetic intermediate, warranting regulatory scrutiny .

Further studies are needed to elucidate its synthesis, stability, and biological activity, particularly in comparison to established derivatives like Phenyltoloxamine .